Lup-20(29)-ene
Lup-20(29)-ene
Lup-20(29)-ene is a natural product found in Euclea divinorum with data available.
Brand Name:
Vulcanchem
CAS No.:
1721-81-9
VCID:
VC21205700
InChI:
InChI=1S/C30H50/c1-20(2)21-12-16-27(5)18-19-29(7)22(25(21)27)10-11-24-28(6)15-9-14-26(3,4)23(28)13-17-30(24,29)8/h21-25H,1,9-19H2,2-8H3/t21-,22+,23-,24+,25+,27+,28-,29+,30+/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C
Molecular Formula:
C30H50
Molecular Weight:
410.7 g/mol
Lup-20(29)-ene
CAS No.: 1721-81-9
Cat. No.: VC21205700
Molecular Formula: C30H50
Molecular Weight: 410.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lup-20(29)-ene is a natural product found in Euclea divinorum with data available. |
|---|---|
| CAS No. | 1721-81-9 |
| Molecular Formula | C30H50 |
| Molecular Weight | 410.7 g/mol |
| IUPAC Name | (1R,3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene |
| Standard InChI | InChI=1S/C30H50/c1-20(2)21-12-16-27(5)18-19-29(7)22(25(21)27)10-11-24-28(6)15-9-14-26(3,4)23(28)13-17-30(24,29)8/h21-25H,1,9-19H2,2-8H3/t21-,22+,23-,24+,25+,27+,28-,29+,30+/m0/s1 |
| Standard InChI Key | CMMUMPUVMQKMLU-VIUFNMEASA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CCCC([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C)C |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C |
| Canonical SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C |
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